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Compound of Interest

Compound Name: Antibacterial agent 191

Cat. No.: B15564355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antibacterial agent 191, also identified as compound 11a, is a novel, potent semi-synthetic

antibiotic belonging to the 14-membered 2-fluoro ketolide class.[1] Ketolides are a subclass of

macrolide antibiotics designed to overcome bacterial resistance to older macrolides. The

introduction of a fluorine atom at the C2 position and structural modifications at the C11

position of the macrolide ring are key features of this new series of compounds, contributing to

their enhanced antibacterial profile and metabolic stability.[2][3] This technical guide provides a

comprehensive overview of the available information on the synthesis and chemical properties

of Antibacterial agent 191, based on the current scientific literature.

Chemical Properties
A summary of the known chemical properties of Antibacterial agent 191 is presented in Table

1.

Table 1: Chemical Properties of Antibacterial Agent 191 (Compound 11a)
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Property Data Reference

Chemical Name

(3aS,4R,7R,9R,10R,11R,13R,

15R,15aR)-4-ethyl-

3a,7,9,11,13,15-hexamethyl-

10-(((2S,3R,4S,6R)-4-

(dimethylamino)-3-hydroxy-6-

methyltetrahydro-2H-pyran-2-

yl)oxy)-2-fluoro-11-(2-(m-

tolylamino)ethoxy)-9-(2-

oxopropoxy)octahydro-2H-

oxacyclotetradecino[4,3-

d]oxazole-

2,6,8,14(1H,7H,9H,15aH)-

tetraone

MedchemExpress

Molecular Formula C49H76FN3O13 MedchemExpress

Molecular Weight 946.14 g/mol MedchemExpress

Appearance Solid Implied from synthesis

Metabolic Stability
Preferable metabolic stability in

human liver microsomes
[2][3]

Note: Detailed physicochemical properties such as solubility, pKa, and melting point are not

available in the reviewed literature.

Synthesis of Antibacterial Agent 191
The synthesis of Antibacterial agent 191 (compound 11a) is part of a broader synthetic

scheme for novel C11-substituted 14-membered 2-fluoro ketolides. The general approach

involves the semi-synthesis from a known macrolide precursor.

Experimental Workflow
The synthesis of this class of compounds generally follows a multi-step process which can be

conceptually outlined as follows. This diagram represents a logical flow of a typical semi-

synthetic route for such complex molecules.
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Caption: Generalized synthetic workflow for 2-fluoro ketolides.

Experimental Protocols
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While the full, detailed experimental protocol for the synthesis of Antibacterial agent 191 is

contained within proprietary research, the general steps, based on the synthesis of similar 2-

fluoro ketolides, are as follows.

Step 1: Fluorination of the Macrolide Core The initial step involves the selective fluorination at

the C2 position of a suitable macrolide starting material. This is a critical step that enhances the

compound's activity against certain resistant bacterial strains.

Step 2: Oxidation to the Ketolide The 3-hydroxyl group of the macrolide is oxidized to a ketone,

a defining feature of the ketolide class. This modification is known to improve the acid stability

and reduce the induction of resistance.

Step 3: Functionalization of the C11/C12-diol The C11 and C12 hydroxyl groups are typically

converted into a cyclic carbamate or a similar reactive intermediate. This sets the stage for the

introduction of the desired side chain.

Step 4: Introduction of the C11 Side Chain The key C11 side chain is introduced by reacting

the intermediate from the previous step with a suitable amine or other nucleophile. For

Antibacterial agent 191, this involves the introduction of a substituted carbamate group.

Step 5: Final Deprotection and Purification Any protecting groups used during the synthesis are

removed, and the final product, Antibacterial agent 191, is purified using chromatographic

techniques to yield the desired compound.

Mechanism of Action
The mechanism of action for ketolides, including presumably Antibacterial agent 191, involves

the inhibition of bacterial protein synthesis. They bind to the 50S ribosomal subunit, preventing

the formation of functional proteins, which is essential for bacterial growth and replication.

Molecular docking studies of similar compounds suggest that the C11 side chain can form

additional hydrogen bonds with the ribosome, potentially explaining the enhanced activity

against resistant strains.[2]

Signaling Pathway Diagram
The following diagram illustrates the general mechanism of action for ketolide antibiotics at the

bacterial ribosome.
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Caption: Inhibition of bacterial protein synthesis by ketolides.

Conclusion
Antibacterial agent 191 represents a promising development in the search for new antibiotics

to combat drug-resistant bacteria. Its unique structural features, particularly the C2-fluoro group

and the C11 side chain, contribute to its potent activity and favorable metabolic profile. Further

research, including detailed in vivo studies and clinical trials, will be necessary to fully elucidate

its therapeutic potential. The synthetic pathways and mechanisms of action outlined in this

guide provide a foundational understanding for researchers and drug development

professionals working in the field of antibacterial drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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